Cas no 858126-53-1 (2-(2-methoxyethoxy)methylphenylboronic acid)

2-(2-Methoxyethoxy)methylphenylboronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key methodology for forming carbon-carbon bonds in organic synthesis. Its ortho-substituted (2-methoxyethoxy)methyl group enhances solubility in polar solvents, facilitating homogeneous reaction conditions and improving yields. The compound exhibits excellent stability under typical coupling conditions, making it a reliable reagent for pharmaceutical and materials science applications. Its boronic acid moiety allows selective reactivity with aryl halides or triflates, enabling the synthesis of complex biaryl structures. The electron-donating methoxyethoxy group further moderates reactivity, reducing side reactions. This reagent is particularly valuable in constructing conjugated systems for advanced materials and bioactive molecules.
2-(2-methoxyethoxy)methylphenylboronic acid structure
858126-53-1 structure
Product Name:2-(2-methoxyethoxy)methylphenylboronic acid
CAS No:858126-53-1
MF:C10H15BO4
MW:210.034703493118
MDL:MFCD14687277
CID:663107
PubChem ID:53211413
Update Time:2025-06-15

2-(2-methoxyethoxy)methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-((2-Methoxyethoxy)methyl)phenyl)boronic acid
    • Boronic acid, [2-[(2-methoxyethoxy)methyl]phenyl]-
    • MFCD14687277
    • [2-(2-methoxyethoxymethyl)phenyl]boronic acid
    • CS-0176161
    • {2-[(2-Methoxyethoxy)methyl]phenyl}boronic acid
    • BS-24201
    • AKOS010795878
    • 858126-53-1
    • (2-((2-Methoxyethoxy)methyl)phenyl)boronicacid
    • DTXSID10681349
    • 2-[(2-METHOXYETHOXY)METHYL]PHENYLBORONIC ACID
    • DB-346563
    • 2-(2-methoxyethoxy)methylphenylboronic acid
    • MDL: MFCD14687277
    • Inchi: 1S/C10H15BO4/c1-14-6-7-15-8-9-4-2-3-5-10(9)11(12)13/h2-5,12-13H,6-8H2,1H3
    • InChI Key: XZPRANQGQMHIFV-UHFFFAOYSA-N
    • SMILES: O(CCOC)CC1C=CC=CC=1B(O)O

Computed Properties

  • Exact Mass: 210.10600
  • Monoisotopic Mass: 210.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.9A^2

Experimental Properties

  • PSA: 58.92000
  • LogP: -0.47060

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Additional information on 2-(2-methoxyethoxy)methylphenylboronic acid

2-(2-Methoxyethoxy)methylphenylboronic Acid (CAS No. 858126-53-1): A Versatile Boronic Acid Derivative for Modern Organic Synthesis

In the realm of organic chemistry, 2-(2-methoxyethoxy)methylphenylboronic acid (CAS No. 858126-53-1) has emerged as a pivotal building block for advanced synthetic applications. This boronic acid derivative, characterized by its unique methoxyethoxy side chain, offers exceptional reactivity and stability, making it a sought-after reagent in pharmaceutical research, materials science, and cross-coupling reactions. Its boronic acid functionality enables seamless integration into Suzuki-Miyaura couplings, a cornerstone of modern C-C bond formation.

The compound’s structural versatility aligns with growing demand for tailored organic intermediates in drug discovery. Researchers frequently inquire about its solubility in polar solvents, storage conditions, and compatibility with Pd-catalyzed reactions—topics reflecting its practical utility. Notably, its methoxyethyl group enhances solubility in aqueous-organic mixtures, addressing challenges in biphasic reaction systems, a common pain point in industrial-scale synthesis.

From an SEO perspective, queries like "2-(2-methoxyethoxy)methylphenylboronic acid synthesis" or "CAS 858126-53-1 applications" highlight user interest in its preparation and uses. Recent trends also link it to green chemistry, as boronic acids are celebrated for their low toxicity and minimal byproduct generation. This aligns with the broader shift toward sustainable synthetic methodologies, a hot topic in academic and industrial circles.

Analytical data for 858126-53-1 often emphasize its NMR spectral profiles (e.g., 11B and 1H NMR) and HPLC purity thresholds, critical for quality control in API manufacturing. Discussions on platforms like ResearchGate frequently explore its stability under aerobic conditions, a key consideration for bench chemists. These practical insights underscore its role beyond theoretical frameworks.

In materials science, this compound’s phenylboronic acid core facilitates the design of sensors and polymeric networks, particularly glucose-sensitive systems—a niche with rising biomedical relevance. Its electron-rich aromatic system further enables applications in OLEDs and conductive polymers, areas gaining traction in renewable energy research.

To optimize experimental outcomes, users often search for "2-(2-methoxyethoxy)methylphenylboronic acid handling precautions" or "alternative boronic acids for Suzuki coupling". While not a hazardous material, proper storage in anhydrous environments is recommended to prevent hydrolysis, a detail frequently overlooked in preliminary literature.

In summary, CAS 858126-53-1 exemplifies how functional group engineering expands molecular utility. Its intersection with drug development, green synthesis, and advanced materials ensures enduring relevance, while its technical nuances cater to both novice and veteran chemists alike.

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